Cas no 2229104-28-1 (2-(2-azidoethyl)thiolane)

• Product Name: 2-(2-azidoethyl)thiolane
• CAS No: 2229104-28-1
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 6244887
• PubChem ID: 152733222
• Update Time: 2025-05-23

2-(2-azidoethyl)thiolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)thiolane
• EN300-1777381
• 2229104-28-1

• Inchi： 1S/C6H11N3S/c7-9-8-4-3-6-2-1-5-10-6/h6H,1-5H2
• InChI Key： ZYBCJLFXNUOKBR-UHFFFAOYSA-N
• SMILES： S1CCCC1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.7Ų

Additional information on 2-(2-azidoethyl)thiolane

Comprehensive Analysis of 2-(2-azidoethyl)thiolane (CAS No. 2229104-28-1): Properties, Applications, and Innovations

The compound 2-(2-azidoethyl)thiolane (CAS No. 2229104-28-1) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and versatile applications. With the increasing demand for advanced materials in pharmaceuticals, biotechnology, and materials science, this compound has emerged as a key player in research and development. Its molecular structure combines a thiolane ring with an azidoethyl functional group, making it a valuable intermediate for click chemistry reactions and polymer modifications.

One of the most notable properties of 2-(2-azidoethyl)thiolane is its reactivity in azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of modern bioconjugation techniques. Researchers have leveraged this reactivity to develop novel drug delivery systems, biosensors, and functionalized surfaces. The compound's ability to form stable triazole linkages under mild conditions aligns with the growing trend toward green chemistry and sustainable synthesis methods. This has led to its adoption in cutting-edge fields such as nanotechnology and tissue engineering, where precision and efficiency are paramount.

In the context of drug discovery, 2-(2-azidoethyl)thiolane serves as a versatile building block for the synthesis of targeted therapeutics. Its compatibility with bioorthogonal chemistry allows for the selective modification of biomolecules without interfering with native biological processes. This has opened new avenues for the development of antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs), two of the most sought-after modalities in oncology research. The compound's role in these applications underscores its potential to address unmet medical needs.

Beyond pharmaceuticals, 2-(2-azidoethyl)thiolane has found utility in the polymer industry. Its incorporation into polymer backbones or side chains enhances material properties such as adhesion, crosslinking density, and thermal stability. This has implications for the development of smart coatings, self-healing materials, and 3D printing resins. As industries increasingly prioritize performance and sustainability, the demand for such advanced materials is expected to rise, further driving interest in this compound.

The synthesis and handling of 2-(2-azidoethyl)thiolane require careful consideration of its azide functionality, which, while highly useful, necessitates proper safety protocols. Researchers emphasize the importance of controlled reaction conditions and appropriate storage to ensure stability and prevent unintended decomposition. These precautions align with broader industry trends toward lab safety and risk mitigation, topics that frequently appear in scientific forums and search queries.

In summary, 2-(2-azidoethyl)thiolane (CAS No. 2229104-28-1) represents a multifaceted tool for modern chemistry and materials science. Its applications span from biomedical research to industrial innovation, reflecting its adaptability and relevance in addressing contemporary challenges. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of technological advancements, offering solutions that align with the principles of sustainability, efficiency, and precision.